N-(4-bromophenyl)-4-[(diphenylacetyl)amino]benzamide
Overview
Description
N-(4-bromophenyl)-4-[(diphenylacetyl)amino]benzamide, also known as DPA-BF, is a chemical compound that has been widely studied for its potential use in scientific research. DPA-BF belongs to the family of benzamide derivatives, which have been found to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral effects. In
Mechanism of Action
The mechanism of action of N-(4-bromophenyl)-4-[(diphenylacetyl)amino]benzamide is not fully understood, but studies have suggested that it may act through several pathways. One proposed mechanism is that this compound inhibits the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and cellular differentiation. By inhibiting HDACs, this compound may be able to induce apoptosis and inhibit cell proliferation in cancer cells. This compound has also been found to inhibit the activity of NF-κB, a transcription factor that is involved in the regulation of immune responses and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a range of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory effects, this compound has been found to have anti-viral effects against several viruses, including HIV-1 and herpes simplex virus. This compound has also been found to have neuroprotective effects, which could make it a potential treatment option for neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-bromophenyl)-4-[(diphenylacetyl)amino]benzamide for lab experiments is its ability to selectively target cancer cells while sparing normal cells. This makes it a potentially safer and more effective treatment option than traditional chemotherapy drugs, which can have toxic effects on healthy cells. However, one limitation of this compound is that it has poor solubility in water, which can make it difficult to administer in vivo. This limitation can be overcome through the use of solubilizing agents or through the development of more soluble analogs of this compound.
Future Directions
There are several potential future directions for research on N-(4-bromophenyl)-4-[(diphenylacetyl)amino]benzamide. One area of research is the development of more soluble analogs of this compound that can be administered more easily in vivo. Another area of research is the investigation of the mechanism of action of this compound, which could lead to the development of more targeted and effective treatments for cancer and other diseases. Additionally, further studies are needed to investigate the potential neuroprotective effects of this compound and its potential use in the treatment of neurodegenerative diseases.
Scientific Research Applications
N-(4-bromophenyl)-4-[(diphenylacetyl)amino]benzamide has been found to have a range of potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that this compound can inhibit the growth of cancer cells in vitro and in vivo through its ability to induce apoptosis and inhibit cell proliferation. This compound has also been found to have anti-inflammatory effects, which could make it a potential treatment option for inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
properties
IUPAC Name |
N-(4-bromophenyl)-4-[(2,2-diphenylacetyl)amino]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H21BrN2O2/c28-22-13-17-24(18-14-22)29-26(31)21-11-15-23(16-12-21)30-27(32)25(19-7-3-1-4-8-19)20-9-5-2-6-10-20/h1-18,25H,(H,29,31)(H,30,32) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOCBTPRCSOMIKU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)C(=O)NC4=CC=C(C=C4)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H21BrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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